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Compound of Interest

Compound Name: N-(4-benzoylphenyl)acetamide

CAS No.: 4834-61-1

Cat. No.: B5160490

Get Quote

Quick Reference: Chemical Profile
Compound Name: N-(4-benzoylphenyl)acetamide[1]

Synonyms: 4-Acetamidobenzophenone, N-Acetyl-4-aminobenzophenone

CAS Number: 4834-61-1[1][2][3][4]

Physical State: White crystalline solid (needles)

Melting Point: ~156 °C

Primary Solubility Challenge: High lipophilicity (LogP ~2.6) leads to poor aqueous solubility,

causing precipitation in biological buffers.

Module 1: Solvent Compatibility Matrix
Use this matrix to select the appropriate solvent for your specific application.
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Solvent Class
Recommended
Solvents

Solubility Status
Application
Context

Polar Aprotic DMSO, DMF High

Primary Choice. Ideal

for preparing

concentrated stock

solutions (e.g., 10–50

mM) for biological

assays.

Polar Protic Ethanol, Methanol Moderate (Hot)

Purification. Soluble at

boiling temperatures;

limited solubility at

room temperature.

Ideal for

recrystallization.[5]

Chlorinated
Dichloromethane

(DCM), Chloroform
Good

Synthesis/Extraction.

Excellent for

dissolving the

compound during

reaction workups.

Non-Polar Hexane, Diethyl Ether Poor / Insoluble

Precipitation. Used as

anti-solvents to crash

the compound out of

solution or wash away

impurities.

Aqueous Water, PBS, TRIS Insoluble

Assay Medium. Will

precipitate

immediately if stock

solutions are diluted

too rapidly or at high

concentrations.

Module 2: Critical Workflows & Protocols
Protocol A: Preparation of Stock Solutions for Biological Assays
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Objective: To create a stable, concentrated stock solution without precipitation.

Solvent Choice: Use anhydrous DMSO (Dimethyl Sulfoxide).

Concentration: Aim for a stock concentration of 10 mM to 50 mM.

Procedure:

Weigh the target mass of N-(4-benzoylphenyl)acetamide.

Add 50% of the calculated volume of DMSO.

Vortex vigorously for 30–60 seconds.

Troubleshooting: If solid remains, sonicate in a water bath at 35–40 °C for 5 minutes.

Add remaining DMSO to reach final volume.

Storage: Aliquot into amber glass vials (to prevent light degradation) and store at -20 °C.

Avoid repeated freeze-thaw cycles.

Protocol B: Purification via Recrystallization
Objective: To purify crude material using the "Aqueous Ethanol" method.

Dissolution: Place crude solid in an Erlenmeyer flask. Add a minimum amount of boiling

Ethanol (approx. 10–15 mL per gram) until fully dissolved.

Filtration (Optional): If insoluble particles are visible, perform a hot filtration through a fluted

filter paper.[6]

Nucleation: While keeping the solution hot, slowly add warm water dropwise.

Stop point: Stop adding water the moment a faint, persistent cloudiness (turbidity)

appears.

Clarification: Add a few drops of hot ethanol to clear the solution again.
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Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed,

then transfer to an ice bath for 1 hour.

Collection: Filter the white needles via vacuum filtration and wash with ice-cold 50% aqueous

ethanol.

Module 3: Troubleshooting & FAQs
Q1: My compound precipitates immediately when I dilute the DMSO
stock into my cell culture media. How do I fix this?
Root Cause: "Crash-out" precipitation occurs because the compound is highly hydrophobic.

The sudden shift from 100% DMSO to an aqueous environment forces the molecules to

aggregate. Corrective Action:

Step-wise Dilution: Do not add the stock directly to the media. First, dilute the DMSO stock

1:10 into an intermediate solvent (like pure ethanol or a 50/50 DMSO/Water mix) if the assay

tolerates it.

Increase BSA: Ensure your culture media contains serum (FBS) or BSA. Albumin proteins

can bind hydrophobic drugs and keep them in suspension.

Limit Final Concentration: Ensure the final DMSO concentration is <0.5% and the compound

concentration is below its solubility limit (likely <100 µM in aqueous buffer).

Q2: The product is "oiling out" (forming a liquid blob) instead of
crystallizing during purification.
Root Cause: The solution was likely too concentrated, or the cooling was too rapid, causing the

compound to separate as a supercooled liquid before it could organize into a crystal lattice.

Corrective Action:

Re-heat: Re-dissolve the oil by heating the mixture back to boiling.

Add More Solvent: Add a small amount of additional ethanol (solvent) to slightly dilute the

solution.
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Seed Crystal: Once slightly cooled, add a single seed crystal of pure N-(4-
benzoylphenyl)acetamide to induce proper nucleation.

Slow Cooling: Wrap the flask in a towel to slow down the cooling rate.

Q3: My sample has a yellow/brown tint, but it should be white.
Root Cause: This indicates oxidation byproducts, likely from the benzophenone moiety or

residual starting materials (anilines). Corrective Action:

Perform the Recrystallization Protocol (B) but add Activated Charcoal (1–2% by weight)

during the hot dissolution step. Boil for 5 minutes, then perform a hot filtration to remove the

charcoal before cooling.

Module 4: Decision Logic for Solvent Selection
The following diagram illustrates the logical flow for selecting the correct solvent system based

on your experimental goal.
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Start: Select Application

What is your primary goal?

Synthesis / Extraction Purification (Recrystallization) Biological Assay / Stock Soln

Use Dichloromethane (DCM)
or Ethyl Acetate

High Solubility

Use Hot Ethanol
(Optional: + Water)

Temp-dependent Solubility

Use Anhydrous DMSO
(Store at -20°C)

Universal Solvent

Troubleshoot: Precipitation?

Upon dilution

Dilute Step-wise
Check BSA/Serum levels

Corrective Action

Click to download full resolution via product page

Caption: Decision tree for selecting solvents based on experimental phase (Synthesis,

Purification, or Assay).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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